Cas no 89700-76-5 (6-Amino-4-(2-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile)

• Product Name: 6-Amino-4-(2-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• CAS No: 89700-76-5
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• MDL: MFCD00245330
• CID: 592139
• Update Time: 2025-09-22

6-Amino-4-(2-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-1,4-dihydro-4-(2-methoxyphenyl)-3-methyl-
• 6-Amino-4-(2-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(2-methoxyphenyl)-3-methyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(2-methoxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(2-methoxyphenyl)-3-methyl-4H-pyrano[3,2-d]pyrazole-5-carbonitrile
• VBZJCCSKBXQPGX-UHFFFAOYSA-N
• RSC000509
• SBB062451
• STK023935
• NSC737798

• MDL： MFCD00245330
• Inchi： 1S/C15H14N4O2/c1-8-12-13(9-5-3-4-6-11(9)20-2)10(7-16)14(17)21-15(12)19-18-8/h3-6,13H,17H2,1-2H3,(H,18,19)
• InChI Key： VBZJCCSKBXQPGX-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2OC)C2C1=NNC=2C)N

Computed Properties

• Exact Mass: 282.112
• Monoisotopic Mass: 282.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97